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Compound of Interest

Compound Name:
Methyl 2-(2-(2-

(benzyloxy)acetyl)phenyl)acetate

Cat. No.: B12526988

Get Quote

Executive Summary & Pharmacophore Analysis
Strobilurin fungicides are Quinone outside Inhibitors (QoI) that disrupt mitochondrial respiration

by binding to the Qo site of the cytochrome bc1 complex (Complex III). The core efficacy of this

class relies on a specific toxophore—typically an (E)-

-methoxyacrylate or an (E)-methoxyiminoacetate—linked to a lipophilic side chain.

The term "benzyloxyacetyl group" in this context refers to the critical arylacetic acid ester

precursors (e.g., methyl 2-[2-(benzyloxymethyl)phenyl]acetate) used to construct the

toxophore. These intermediates are the synthetic "hinge" connecting the bioactive toxophore to

the lipophilic "benzyloxy" side chain (seen in analogs like Kresoxim-methyl and Trifloxystrobin).

Structural Logic
Toxophore (Warhead): (E)-methyl-3-methoxyacrylate or (E)-methoxyiminoacetate.

Responsible for H-bonding at the Qo site (Glu-270 residue).

Linker (Bridge): An ortho-substituted phenyl ring.
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Lipophilic Tail: A benzyloxy or o-tolyloxymethyl group. This mimics the natural strobilurin A

side chain, ensuring membrane permeability and hydrophobic binding.

Mechanistic Grounding: The Qo Site Interaction
Understanding the target site is prerequisite to rational synthesis. The benzyloxyacetyl

intermediate ultimately yields a spatial arrangement that locks the inhibitor into the cytochrome

bc1 pocket.
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Figure 1: Mechanistic cascade of strobilurin binding.[1] The benzyloxy tail (yellow) anchors the

molecule, allowing the methoxyacrylate head (blue) to disable electron transfer.

Synthetic Pathways: Benzyloxyacetyl Intermediates
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The synthesis of these fungicides converges on the modification of phenylacetic acid esters.

We will focus on the Kresoxim-methyl class pathway, which utilizes an o-tolyloxymethyl group

(a methyl-benzyloxy analog).

Retrosynthetic Analysis
The target molecule is disassembled into two key components: the Toxophore Precursor (a

keto-ester or formyl-ester) and the Side Chain (a benzyl bromide or phenol).
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Figure 2: Retrosynthetic breakdown showing the centrality of the phenylacetate ('acetyl') core.

Protocol: Synthesis of Methyl (E)-2-[2-
(bromomethyl)phenyl]-3-methoxyacrylate
This is the "universal intermediate" for benzyloxy-containing strobilurins.

Step 1: Preparation of Methyl 2-(o-tolyl)acetate
Reagents:o-Tolylacetic acid, Methanol,

(cat).

Conditions: Reflux, 4-6 hours.

Rationale: Esterification protects the carboxylic acid, preventing side reactions during the

subsequent bromination and allowing for easier purification (distillation).

Step 2: Radical Bromination (The Critical Step)
Reagents: Methyl 2-(o-tolyl)acetate, N-Bromosuccinimide (NBS), AIBN (cat),
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or Chlorobenzene.

Protocol:

Dissolve ester in solvent under

.

Add NBS (1.05 eq) and AIBN (0.05 eq).

Heat to reflux (70-80°C) with vigorous stirring.

Monitor: Reaction is complete when succinimide floats to the surface.

Quality Control:

NMR must show disappearance of

(

2.3) and appearance of

(

4.5).

Safety Note: Radical brominations are exothermic. Use a reflux condenser and initiate

carefully.

Step 3: Formation of the Benzyloxy Linkage
Reagents: Substituted phenol (e.g., o-cresol for Kresoxim, or phenol for benzyloxy analogs),

, DMF.

Protocol:

Suspend

(2.0 eq) in DMF.

Add the phenol (1.0 eq) and stir at RT for 30 min (phenoxide formation).
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Add the bromo-ester from Step 2 dropwise.

Stir at 60°C for 4 hours.

Mechanism:

substitution. The benzyloxyacetyl skeleton is now established.

Step 4: Toxophore Construction (Formylation & Methylation)
This step converts the "acetyl" group (

) into the methoxyacrylate (

).

Reagents: Methyl formate, Sodium Methoxide (

), Dimethyl Sulfate (DMS), Toluene/DMF.

Protocol:

Claisen Condensation: Treat the ester with

(2 eq) and methyl formate (excess) at 0-5°C. This forms the enolate salt.

Methylation: Add DMS (1.2 eq) to the enolate. Stir at RT.

Workup: Quench with water, extract with ethyl acetate.

Critical Parameter: Temperature control at 0°C is vital during formylation to prevent self-

condensation of the ester.

Analytical Standardization & Quality Control
Trustworthiness in synthesis requires rigorous validation.
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Parameter Method
Acceptance
Criteria

Troubleshooting

Purity
HPLC (C18,

ACN/Water)
>98.0% Area

If <95%, recrystallize

from MeOH/Hexane.

Identity NMR (400 MHz)

Singlet at

3.70 & 3.80 (2x OMe);

Olefinic singlet at

7.50-7.60.

Missing olefin peak =

incomplete

methylation.

Isomer Ratio HPLC / NMR E/Z ratio > 95:5

Isomerize Z-isomer by

heating with

(cat) in toluene.

Moisture Karl Fischer <0.5%
High water content

hydrolyzes the ester.

Key NMR Diagnostic Peaks (CDCl3)[1]
-Methoxyacrylate Olefin:

7.55 ppm (s, 1H).

Methoxy Groups: Two singlets around

3.60 - 3.80 ppm.[1]

Benzylic Methylene:

5.05 ppm (s, 2H) – confirms the intact benzyloxyacetyl linkage.

Advanced Optimization: The "One-Pot" Process
For industrial scalability, isolating the unstable formyl-ester intermediate is avoided.

Optimized Workflow:
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Base Selection: Use Sodium Hydride (NaH) or Potassium t-butoxide for cleaner enolization

compared to NaOMe.

Solvent: Switch to Toluene with a catalytic amount of Methanol. This allows for azeotropic

removal of byproducts if necessary, though methyl formate reactions are typically done neat

or in DMF.

Stepwise Addition: Add the phenylacetate to the base/formate slurry slowly to maintain a low

concentration of the active enolate, reducing dimerization.
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Figure 3: Optimized "One-Pot" industrial flow for methoxyacrylate synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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